Cas no 1805586-85-9 (2,6-Bis(trifluoromethyl)-3-formylmandelic acid)

• Product Name: 2,6-Bis(trifluoromethyl)-3-formylmandelic acid
• CAS No: 1805586-85-9
• MF: C₁₁H₆F₆O₄
• MW: 316.153364658356
• CID: 4942685
• Update Time: 2025-07-18

2,6-Bis(trifluoromethyl)-3-formylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(trifluoromethyl)-3-formylmandelic acid

• Inchi： 1S/C11H6F6O4/c12-10(13,14)5-2-1-4(3-18)7(11(15,16)17)6(5)8(19)9(20)21/h1-3,8,19H,(H,20,21)
• InChI Key： OVSIDLASQZHRPJ-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=CC=C(C(F)(F)F)C=1C(C(=O)O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 405
• XLogP3: 2.1
• Topological Polar Surface Area: 74.6

Additional information on 2,6-Bis(trifluoromethyl)-3-formylmandelic acid

2,6-Bis(trifluoromethyl)-3-formylmandelic Acid (CAS No. 1805586-85-9): A Comprehensive Overview

2,6-Bis(trifluoromethyl)-3-formylmandelic acid (CAS No. 1805586-85-9) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound is characterized by the presence of two trifluoromethyl groups and a formyl group, which contribute to its distinct chemical properties and biological activities.

The molecular formula of 2,6-Bis(trifluoromethyl)-3-formylmandelic acid is C₁₁H₈F₆O₃, and its molecular weight is 304.17 g/mol. The presence of the trifluoromethyl groups imparts significant electron-withdrawing effects, which can influence the reactivity and stability of the molecule. The formyl group, on the other hand, provides a reactive carbonyl moiety that can participate in various chemical reactions and biological processes.

In recent years, 2,6-Bis(trifluoromethyl)-3-formylmandelic acid has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as a building block for the synthesis of more complex molecules with therapeutic potential. The trifluoromethyl groups can enhance the lipophilicity and metabolic stability of drug candidates, while the formyl group can be used for further functionalization through reactions such as reductive amination or condensation with nucleophiles.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of 2,6-Bis(trifluoromethyl)-3-formylmandelic acid in the development of novel inhibitors for cancer-related enzymes. The researchers demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific kinases involved in cancer cell proliferation. This finding underscores the potential of 2,6-Bis(trifluoromethyl)-3-formylmandelic acid as a lead compound for further optimization and clinical evaluation.

Beyond its applications in drug discovery, 2,6-Bis(trifluoromethyl)-3-formylmandelic acid has also been explored for its use in materials science. The unique combination of trifluoromethyl and formyl groups makes it an attractive candidate for the synthesis of functional materials with enhanced thermal stability and mechanical properties. Researchers at the University of California, Berkeley, have reported the successful incorporation of this compound into polymer matrices to create materials with improved performance characteristics.

The synthesis of 2,6-Bis(trifluoromethyl)-3-formylmandelic acid typically involves multi-step procedures that ensure high purity and yield. One common synthetic route involves the reaction of 2,6-dichlorobenzoic acid with triflic anhydride to introduce the trifluoromethyl groups, followed by formylation using a suitable reagent such as dimethylformamide (DMF) or paraformaldehyde. The final product is then purified through techniques such as column chromatography or recrystallization to obtain a high-purity compound suitable for further applications.

In terms of safety and handling, it is important to note that while 2,6-Bis(trifluoromethyl)-3-formylmandelic acid is not classified as a hazardous material, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) such as gloves and safety goggles should be worn during handling, and work should be conducted in a well-ventilated area or fume hood.

The future prospects for 2,6-Bis(trifluoromethyl)-3-formylmandelic acid are promising. Ongoing research continues to explore its potential in various fields, including drug discovery, materials science, and catalysis. As more derivatives are synthesized and tested for their biological activities and material properties, it is likely that new applications will emerge, further solidifying its importance in both academic and industrial settings.